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Introduction
Arsenic, a toxic metalloid, poses a significant threat to public health and is a contaminant of

concern in pharmaceutical manufacturing and water resources. The detection of arsenic is

crucial for ensuring the safety and quality of drug products and drinking water. The Gutzeit test,

a semi-quantitative method developed in the 19th century, remains a relevant and widely used

technique for the rapid detection of arsenic, particularly in resource-limited settings.[1][2][3]

This method relies on the reaction of arsine gas (AsH₃), generated from an arsenic-containing

sample, with mercuric bromide (HgBr₂) impregnated paper to produce a colored stain.[4][5][6]

The intensity of the stain is proportional to the amount of arsenic present in the sample.[4]

These application notes provide a detailed overview and protocol for the use of mercuric
bromide as a reagent in the Gutzeit test for arsenic detection.

Principle of the Method
The Gutzeit test is a multi-step process:

Reduction of Arsenic: Arsenic in the sample, which can exist in pentavalent (As(V)) or

trivalent (As(III)) forms, is first reduced to arsenious acid (H₃AsO₃). This reduction is typically

achieved using reducing agents such as potassium iodide and stannous chloride.[4][7]
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Generation of Arsine Gas: The arsenious acid is then converted to volatile arsine gas (AsH₃)

by nascent hydrogen, which is generated in-situ by the reaction of zinc metal with an acid,

typically hydrochloric acid.[4][7]

Detection with Mercuric Bromide Paper: The generated arsine gas is passed through a

tube containing a mercuric bromide test paper. The arsine reacts with the mercuric
bromide to form a series of colored compounds, resulting in a stain on the paper that ranges

from yellow to brown or even black at high concentrations.[6]

Quantification: The concentration of arsenic is estimated by comparing the color of the stain

to a pre-calibrated color chart or by comparing it to the stain produced by a standard arsenic

solution.[1]

Quantitative Data
The following tables summarize the key quantitative parameters associated with the Gutzeit

method for arsenic detection using mercuric bromide.

Table 1: Reagent Concentrations and Quantities
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Reagent
Concentration/Qua
ntity

Purpose Reference

Sample Volume 50 mL
To be analyzed for

arsenic
[8]

Potassium Iodide (KI) 1.0 M solution, 5 mL
Reducing agent

(As(V) to As(III))
[8][9]

Stannated

Hydrochloric Acid

(AsT)

10 mL

Reducing agent and

to maintain an acidic

environment

[8][10]

Granulated Zinc (AsT) 10 g

Reacts with acid to

produce nascent

hydrogen for arsine

generation

[8][9][10]

Mercuric Bromide

Paper

5% w/v solution of

HgBr₂ in ethanol for

impregnation

Indicator for arsine

gas

Lead Acetate Solution 10% w/v solution

To impregnate cotton

wool for trapping

hydrogen sulfide gas

[10]

Table 2: Detection Limits and Colorimetric Response

Arsenic Concentration
Observed Color on
Mercuric Bromide Paper

Reference

0 µg/L (ppb) No stain (white)

10 µg/L (ppb) Faint yellow stain [1]

10 - 50 µg/L (ppb) Lemon-yellow to yellow [6]

50 - 100 µg/L (ppb) Yellow to brown

>100 µg/L (ppb) Brown to black

Limit of Sensitivity 0.0005 mg (0.5 µg) [6]
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Experimental Protocols
Preparation of Reagents

Mercuric Bromide Paper:

Prepare a 5% (w/v) solution of mercuric bromide in ethanol.

Immerse strips of filter paper (e.g., Whatman No. 1) in the solution.

Allow the paper to become fully saturated.

Remove the paper and allow it to dry in a dark place, suspended over a non-metallic line.

Store the dried papers in a dark, airtight container.

Potassium Iodide Solution (1.0 M): Dissolve 16.6 g of arsenic-free potassium iodide in

distilled water and make up the volume to 100 mL.[8]

Stannated Hydrochloric Acid (AsT): To 100 mL of arsenic-free hydrochloric acid, add 1 mL of

a stannous chloride solution. The stannous chloride solution is prepared by dissolving 33 g of

stannous chloride in 10 mL of hydrochloric acid and diluting to 100 mL with water.[8][10]

Lead Acetate Wool: Soak cotton wool in a 10% (w/v) solution of lead acetate and dry it. This

is used to remove hydrogen sulfide interference.[10]

Standard Arsenic Solution (10 ppm): Dissolve 0.330 g of arsenic trioxide in 5 mL of 2 M

sodium hydroxide. Dilute to 250 mL with water. Further dilute 1 mL of this solution to 100 mL

with water to obtain a 10 ppm standard.[8][10]

Gutzeit Test Procedure
Apparatus Setup: Assemble the Gutzeit apparatus, which consists of a reaction bottle, a

glass tube, and a holder for the mercuric bromide paper. A diagram of the apparatus is

provided below.

Sample Preparation: Place 50 mL of the sample solution into the reaction bottle of the

Gutzeit apparatus.[8]
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Reagent Addition:

Add 5 mL of 1.0 M potassium iodide solution.[8]

Add 10 mL of stannated hydrochloric acid.[8]

Swirl the flask to mix the contents.

Interference Removal: Place the lead acetate-impregnated cotton wool into the lower part of

the glass tube to trap any hydrogen sulfide that may be generated.

Arsine Generation: Add 10 g of granulated zinc to the reaction bottle and immediately close

the apparatus with the stopper containing the glass tube and mercuric bromide paper

holder.[8][9]

Reaction: Allow the reaction to proceed for 40 minutes at a constant temperature (e.g., in a

water bath) to ensure a steady evolution of gas.[8][9]

Observation: After the reaction period, remove the mercuric bromide paper and observe

the color of the stain.

Quantification: Compare the intensity and color of the stain with those produced by standard

arsenic solutions of known concentrations, or with a calibrated color chart.

Visualizations
Gutzeit Test Experimental Workflow
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1. Sample Preparation
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2. Reagent Addition
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4. Arsine Gas Generation
(40 min)

Interference Removal
(Lead Acetate Wool)

Gas Flow
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Reduction Steps

Arsine Generation

Detection Reaction

Arsenic(V)
(in sample) Arsenic(III)

KI, SnCl2
Arsine Gas (AsH3)

+ H (nascent)

Zn + HCl Nascent Hydrogen (H)

Colored Arsenic-Mercury
Complexes (Yellow to Brown)

+ HgBr2

Mercuric Bromide
(HgBr2)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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